Cas no 338408-49-4 (1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl-)

• Product Name: 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl-
• CAS No: 338408-49-4
• MF: C₁₆H₁₀Cl₂F₂N₄O
• MW: 383.179607868195
• CID: 5269619
• Update Time: 2026-03-09

1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl-

• Inchi： 1S/C16H10Cl2F2N4O/c1-8-21-15(16(25)22-14-3-2-11(19)7-13(14)20)23-24(8)12-5-9(17)4-10(18)6-12/h2-7H,1H3,(H,22,25)
• InChI Key： XYYRHDLGICMXKM-UHFFFAOYSA-N
• SMILES： N1(C2=CC(Cl)=CC(Cl)=C2)C(C)=NC(C(NC2=CC=C(F)C=C2F)=O)=N1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• pka: 8.91±0.70(Predicted)

Additional information on 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl-

Comprehensive Analysis of 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl- (CAS No. 338408-49-4)

In the realm of specialized chemical compounds, 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl- (CAS No. 338408-49-4) stands out due to its unique structural properties and potential applications. This compound belongs to the triazole-carboxamide family, which is known for its versatility in various industrial and research applications. The presence of dichlorophenyl and difluorophenyl groups in its structure enhances its reactivity and specificity, making it a subject of interest in advanced chemical studies.

The molecular formula of this compound is C17H12Cl2F2N4O, with a molecular weight of approximately 397.21 g/mol. Its intricate structure features a 1,2,4-triazole core, which is a five-membered ring containing three nitrogen atoms. This core is substituted with a carboxamide group at the 3-position, a 3,5-dichlorophenyl group at the 1-position, and a 2,4-difluorophenyl group attached to the nitrogen of the carboxamide moiety. Additionally, a methyl group is present at the 5-position of the triazole ring, further diversifying its chemical behavior.

One of the most searched questions regarding 1H-1,2,4-Triazole-3-carboxamide derivatives is their role in modern pharmaceuticals. While this specific compound is not yet widely recognized in drug development, its structural analogs have shown promise in medicinal chemistry. Researchers are particularly interested in the triazole moiety due to its ability to mimic the amide bond in peptides, making it a valuable scaffold for designing enzyme inhibitors and receptor modulators. The dichlorophenyl and difluorophenyl substituents could potentially enhance binding affinity and selectivity, which are critical factors in drug design.

Another trending topic in the chemical community is the application of triazole-carboxamide compounds in agrochemicals. The unique electronic properties imparted by the halogenated phenyl groups in 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl- make it a candidate for further exploration in crop protection. Halogenated compounds are often employed in pesticides and herbicides due to their stability and bioactivity. This compound’s potential to interact with biological targets in pests or weeds could be a focus of future agrochemical research.

From a synthetic chemistry perspective, the preparation of 1H-1,2,4-Triazole-3-carboxamide derivatives involves multi-step reactions, often starting with the formation of the triazole ring followed by functionalization at various positions. The introduction of the dichlorophenyl and difluorophenyl groups typically requires careful optimization of reaction conditions to achieve high yields and purity. Researchers frequently search for efficient synthetic routes to such compounds, and this one is no exception. The presence of multiple halogen atoms also raises questions about the compound’s reactivity in cross-coupling reactions, which are a hot topic in organic synthesis.

The physicochemical properties of 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl- are of significant interest to chemists and material scientists. Its solubility, melting point, and stability under various conditions are critical for determining its suitability for different applications. For instance, the compound’s potential use in material science could be explored, given the growing interest in halogenated organic compounds for electronic and optoelectronic devices. The dichlorophenyl and difluorophenyl groups might contribute to unique electronic properties, making it a candidate for advanced materials.

Environmental and safety considerations are also frequently searched topics related to chemical compounds. While 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl- is not classified as hazardous under standard regulations, proper handling and disposal are always recommended. Researchers and industrial users are advised to consult safety data sheets and conduct risk assessments before working with this compound. The halogenated nature of the molecule necessitates careful evaluation of its environmental impact, particularly in terms of persistence and bioaccumulation.

In conclusion, 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-N-(2,4-difluorophenyl)-5-methyl- (CAS No. 338408-49-4) is a fascinating compound with a wide range of potential applications. Its structural features, including the triazole core and halogenated phenyl groups, make it a subject of interest in pharmaceuticals, agrochemicals, and material science. As research progresses, this compound may find new roles in cutting-edge technologies, answering some of the most pressing questions in modern chemistry.